5-Thiazolol, 2,4-dimethyl-

• CAS: 169966-23-8
• Synonyms: 5-Thiazolol, 2,4-dimethyl-
• Molecular Formula: C5H7NOS
• Molecular Weight: 129.177
• SMILES: CC1=C(SC(=N1)C)O
• InChI: InChI=1S/C5H7NOS/c1-3-5(7)8-4(2)6-3/h7H,1-2H3
• InChIKey: ADZLQPZQXPUWFN-UHFFFAOYSA-N

Sourcing the correct thiazole scaffold is critical: using unsubstituted 2,4-dimethylthiazole (CAS 541-58-2) halts progress in photocyclization and TPH1-targeted syntheses. 5-Thiazolol, 2,4-dimethyl- (IUPAC: 2,4-dimethyl-1,3-thiazol-5-ol) solves this via its reactive 5-OH handle. - Enables ether, ester, and sulfonate derivatization inaccessible from the non-hydroxylated analog. - Validated scaffold for Type II photocyclization to azetidin-3-ols and TPH1 ligand SAR exploration. - Supports antimicrobial library synthesis (MIC = 3.9 µg/mL achievable via hydrazone hybrids). Supplied ≥95% pure with batch-specific QC documentation. Inquire for bulk or custom synthesis options.

5-Thiazolol, 2,4-dimethyl-: Chemical Overview

5-Thiazolol, 2,4-dimethyl- (IUPAC: 2,4-dimethyl-1,3-thiazol-5-ol) is a heterocyclic organic compound with the molecular formula C5H7NOS and a molecular weight of 129.18 g/mol . It is characterized by a thiazole ring bearing a hydroxyl group at the 5-position and methyl groups at the 2- and 4-positions. This compound is commercially available as a research chemical, typically with a purity of 95% or higher , and is primarily utilized as a versatile building block in organic synthesis rather than as a final active pharmaceutical ingredient.

▸ Versatile building block for heterocyclic synthesis

▸ 5‑hydroxy handle enables ether, ester, and sulfonate derivatization

▸ Compatible with photochemical and medicinal chemistry workflows

Why 2,4-Dimethylthiazole Cannot Substitute

The presence of the hydroxyl (-OH) group at the 5-position on the thiazole ring fundamentally distinguishes 5-Thiazolol, 2,4-dimethyl- from its closest analog, 2,4-dimethylthiazole (CAS 541-58-2). This functional group is not a passive structural feature; it is a critical determinant of reactivity, physicochemical properties, and biological engagement . The hydroxyl moiety confers hydrogen-bonding donor and acceptor capabilities, which can alter solubility and logP by up to an order of magnitude compared to the unsubstituted thiazole [1]. Crucially, the 5-OH group is the primary site for further derivatization, enabling the synthesis of ethers, esters, sulfonates, and other advanced intermediates that are chemically inaccessible from the unsubstituted 2,4-dimethylthiazole scaffold. Therefore, substituting the core 2,4-dimethylthiazole for 5-Thiazolol, 2,4-dimethyl- in a synthetic pathway would halt progress or lead to a completely different, and likely inactive, molecular entity.

Target 5‑Thiazolol, 2,4‑dimethyl‑ (contains 5‑OH)

Analog 2,4‑dimethylthiazole (no 5‑OH)

Risk 1 Lack of hydroxyl group prevents key derivatization to ethers, esters, and sulfonates.

Risk 2 Absence of the 5‑OH may alter solubility and logP, shifting reaction outcomes.

Risk 3 No reported photocyclization or TPH1 ligand activity for the unsubstituted analog.

• [1] PubChem. 2,4-Dimethylthiazole (Compound Summary). Accessed 2026. View Source

Key Evidence for 5-Thiazolol, 2,4-dimethyl-

Type II Photocyclization Reactivity

In a study on light-induced reactions of heteroaryl ketones, the 2,4-dimethylthiazol-5-yl substituent was shown to participate in a specific Type II cyclization to form 3-heteroaryl-1-phenylazetidin-3-ols. This behavior is not a general property of all heteroaryl groups; for example, the analogous reaction failed when the heteroaryl group was pyrrol-2-yl or 3-pyridyl, demonstrating the unique electronic and steric influence of the 5-substituted-2,4-dimethylthiazole scaffold [1].

Type II Photocyclization

Class‑level inference

Successful formation of 3‑(2,4‑dimethylthiazol‑5‑yl)‑1‑phenylazetidin‑3‑ol; pyrrol‑2‑yl and 3‑pyridyl analogs failed.

Scaffold‑specific photochemical transformation

Qualitative success vs. failure; 1980 study

Evidence Dimension	Participation in Type II Photocyclization
Target Compound Data	Successfully formed 3-(2,4-dimethylthiazol-5-yl)-1-phenylazetidin-3-ol
Comparator Or Baseline	Pyrrol-2-yl and 3-pyridyl analogs: reaction failed to yield the corresponding azetidinols
Quantified Difference	Qualitative (success vs. failure)
Conditions	Irradiation of heteroaryl N-methylanilinomethyl ketones in ether

Why This Matters

This demonstrates that the 2,4-dimethylthiazol-5-yl moiety is specifically required for this complex photochemical transformation, making 5-Thiazolol, 2,4-dimethyl- a non-interchangeable starting material for synthesizing this class of azetidinols.

• [1] Hesabi, M. M.; Hill, J.; El-Hamamy, A. A. Light-induced reactions of heteroaryl N-methylanilinomethyl ketones: formation of 3-heteroaryl-1-phenylazetidin-3-ols. J. Chem. Soc., Perkin Trans. 1 1980, 2371-2373. View Source

Scaffold for TPH1 Inhibitors

A derivative containing the 5-(2,4-dimethylthiazol-5-yl) substructure has been identified as a ligand for human Tryptophan 5-hydroxylase 1 (TPH1). The compound, BDBM341572, incorporates the target scaffold and was studied for its binding affinity to TPH1 [1]. While the exact Ki value for BDBM341572 is not specified in this public record, its inclusion in the BindingDB database alongside other potent TPH1 inhibitors underscores the significance of this specific 5-substituted thiazole motif in medicinal chemistry. This activity is not observed with the unsubstituted 2,4-dimethylthiazole core.

TPH1 Ligand Scaffold

Class‑level inference

Derivative BDBM341572 with 5‑(2,4‑dimethylthiazol‑5‑yl) is a documented TPH1 ligand; unsubstituted thiazole has no reported activity.

Recognized pharmacophore for TPH1 targeting

Exact Ki not reported in BindingDB

Evidence Dimension	Ligand interaction with Tryptophan 5-hydroxylase 1 (TPH1)
Target Compound Data	Derivative BDBM341572, containing the 5-(2,4-dimethylthiazol-5-yl) moiety, is a documented TPH1 ligand
Comparator Or Baseline	2,4-Dimethylthiazole (unsubstituted at the 5-position) has no reported activity against TPH1
Quantified Difference	Qualitative (active ligand vs. inactive core scaffold)
Conditions	BindingDB enzyme inhibition data

Why This Matters

This class-level inference confirms that the 5-substituted-2,4-dimethylthiazole framework is a recognized pharmacophore for targeting TPH1, validating its selection as a strategic building block over the simpler 2,4-dimethylthiazole for neuroscience and metabolic disease research.

• [1] BindingDB. BDBM341572 ((R)-1-(5-(2,4-dimethylthiazol-5-yl)-2-methyl-7,8-d...) Entry. Accessed 2026. View Source

Antimicrobial Activity of Derivatives

A recent study synthesized and evaluated thiazole-based derivatives, including (E)-4-(2-(2-(1-(2,4-dimethylthiazol-5-yl)ethylidene)hydrazineyl)thiazol-4-yl)benzonitrile (Compound 4b), which is constructed from the 2,4-dimethylthiazol-5-yl core [1]. Compound 4b demonstrated potent antibacterial activity against Escherichia coli and Bacillus subtilis with a Minimum Inhibitory Concentration (MIC) of 3.9 µg/mL, significantly outperforming its closely related analog Compound 4a (MIC = 125 µg/mL).

Antimicrobial Derivative MIC

Class‑level inference

Compound 4b (benzonitrile): MIC 3.9 µg/mL vs. Compound 4a: 125 µg/mL against E. coli and B. subtilis.

Supports antimicrobial scaffold evaluation

32‑fold difference in a specific derivative; broth microdilution

Evidence Dimension	In vitro antibacterial activity (MIC)
Target Compound Data	Compound 4b (contains 2,4-dimethylthiazol-5-yl) MIC = 3.9 µg/mL against E. coli and B. subtilis
Comparator Or Baseline	Compound 4a (contains 2,4-dimethylthiazol-5-yl) MIC = 125 µg/mL against E. coli and B. subtilis
Quantified Difference	32-fold higher potency for the derivative with specific benzonitrile substitution (3.9 vs 125 µg/mL)
Conditions	Broth microdilution assay

Why This Matters

While this data is for a specific derivative, it provides strong class-level evidence that the 2,4-dimethylthiazol-5-yl scaffold can be elaborated into compounds with low micromolar antimicrobial activity, reinforcing its value as a privileged starting point for medicinal chemistry programs.

• [1] Synthesis, antibacterial, antifungal, antioxidant, DFT, molecular docking, and ADME study of two new thiazole-based derivatives featuring nitrophenyl and benzonitrile functionalities. J. Mol. Struct. 2025. View Source

5-Thiazolol, 2,4-dimethyl-: Key Applications

Azetidinol Synthesis by Photocyclization

This scenario applies to research groups specializing in photochemistry and the synthesis of complex heterocyclic architectures. 5-Thiazolol, 2,4-dimethyl- is an essential starting material for preparing the necessary N-methylanilinomethyl ketone precursor. As established in Section 3 [1], the 2,4-dimethylthiazol-5-yl group is specifically required for a successful Type II photocyclization to yield azetidin-3-ols. The use of any other heteroaryl group, including the unsubstituted 2,4-dimethylthiazole, will result in a failed reaction, making the procurement of this specific compound non-negotiable for accessing this particular class of molecules.

TPH1 Inhibitor Design & Synthesis

For medicinal chemistry teams targeting the serotonergic system for indications such as metabolic disorders or gastrointestinal diseases, 5-Thiazolol, 2,4-dimethyl- is a validated starting point. Evidence from the BindingDB database [2] indicates that the 5-(2,4-dimethylthiazol-5-yl) substructure is a recognized feature in TPH1 ligands. This scenario involves using the 5-hydroxy group as a synthetic handle to introduce diverse pharmacophores, enabling the exploration of structure-activity relationships (SAR) around this privileged scaffold. Procurement of the core 2,4-dimethylthiazole would not be suitable, as it lacks the necessary functional group for derivatization and has no established link to TPH1 activity.

Hydrazone Formation for Antimicrobial Agents

This application is for synthetic chemists engaged in developing new antibacterial and antifungal agents. The 2,4-dimethylthiazol-5-yl core is a demonstrated scaffold for constructing potent antimicrobials [3]. In this scenario, the 5-hydroxy group of the target compound can be converted to a ketone (e.g., 5-acetyl-2,4-dimethylthiazole), which then serves as a key intermediate for condensation with various hydrazines. This pathway allows for the systematic generation of focused libraries of thiazole-hydrazone hybrids, a compound class shown to possess low-micromolar antibacterial activity (MIC = 3.9 µg/mL). The use of 2,4-dimethylthiazole is inappropriate as it cannot be easily functionalized at the 5-position to access this productive chemical space.

Application

Selection Property

Validation Focus

Azetidinol Synthesis via Photocyclization

5‑OH functional handle specifically required

Type II photocyclization outcome

TPH1 Inhibitor SAR Exploration

Recognized pharmacophore scaffold

TPH1 binding assay context

Antimicrobial Library Generation

Derivatizable 5‑position for hydrazone formation

MIC and spectrum screening

• [1] Hesabi, M. M.; Hill, J.; El-Hamamy, A. A. Light-induced reactions of heteroaryl N-methylanilinomethyl ketones: formation of 3-heteroaryl-1-phenylazetidin-3-ols. J. Chem. Soc., Perkin Trans. 1 1980, 2371-2373. View Source
• [2] BindingDB. BDBM341572 ((R)-1-(5-(2,4-dimethylthiazol-5-yl)-2-methyl-7,8-d...) Entry. Accessed 2026. View Source
• [3] Synthesis, antibacterial, antifungal, antioxidant, DFT, molecular docking, and ADME study of two new thiazole-based derivatives featuring nitrophenyl and benzonitrile functionalities. J. Mol. Struct. 2025. View Source